1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride

• Molecular Formula: C9H14Cl2N2O
• Molecular Weight: 237.12 g/mol
• IUPAC Name: 1-(3-methoxypyridin-2-yl)cyclopropan-1-amine;dihydrochloride
• InChI: InChI=1S/C9H12N2O.2ClH/c1-12-7-3-2-6-11-8(7)9(10)4-5-9;;/h2-3,6H,4-5,10H2,1H3;2*1H
• InChI Key: IXUPMNDJLAREFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C2(CC2)N.Cl.Cl

Description

1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride is a bicyclic amine derivative featuring a cyclopropane ring fused to a pyridine moiety substituted with a methoxy group at the 3-position. This compound is structurally characterized by its dihydrochloride salt form, which enhances water solubility and stability for pharmaceutical applications .

Preparation Methods

The synthesis of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride typically involves the reaction of 3-methoxypyridine with cyclopropanamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The resulting compound is then purified and converted into its dihydrochloride salt form .

Chemical Reactions Analysis

1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Scientific Research Applications

1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Mechanism of Action

The mechanism of action of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride involves its interaction with specific molecular targets in the body. The compound is believed to modulate certain pathways, leading to its observed effects. Detailed studies are required to fully elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride, highlighting differences in substituents, physicochemical properties, and applications:

Compound Name	Substituents/Modifications	Key Properties/Applications	Evidence Source
1-(Pyridin-3-yl)cyclopropanamine dihydrochloride	Pyridine ring at 3-position, no methoxy group	High similarity (0.83 Tanimoto index); studied for glioblastoma cytotoxicity and brain penetration .
1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride	Trifluoromethyl at pyridine 3-position	Increased lipophilicity; 4 suppliers listed, suggesting industrial relevance .
1-(Pyridin-2-yl)cyclopropanamine dihydrochloride	Pyridine at 2-position, no methoxy	Used in synthesizing furopyridine-carboxamide derivatives (e.g., antitumor agents) .
N-(1,3-thiazol-5-ylmethyl)cyclopropanamine dihydrochloride	Thiazole ring instead of pyridine	Reduced aromaticity; molecular weight 227.16 g/mol, 3 hydrogen acceptors .
1-(2-Aminoethyl)cyclopropanamine dihydrochloride	Ethylamine side chain	Lower molar mass (136.62 g/mol); simpler structure with flexible side chain .

Structural and Functional Differences

• In contrast, trifluoromethyl groups increase metabolic stability and lipophilicity, favoring blood-brain barrier penetration .
• Synthetic Utility : Pyridin-2-yl derivatives are frequently coupled with carboxylic acids (e.g., in furopyridine-carboxamide synthesis) for antitumor applications , whereas the 3-methoxy variant’s role remains less defined but may optimize pharmacokinetics.

Pharmacological and Industrial Relevance

• Cannabinoid Receptor Modulation: Trifluoromethyl-substituted cyclopropanamines (e.g., Compound 764 in ) demonstrate utility in cannabinoid receptor modulation, suggesting that the target compound’s methoxy group could fine-tune receptor selectivity .
• Glioblastoma Targeting : Pyridin-3-yl analogs with high brain tumor penetration (e.g., 1-(Pyridin-3-yl)cyclopropanamine dihydrochloride) highlight the importance of substituent positioning in central nervous system drug design .
• Industrial Availability : The trifluoromethyl variant has four suppliers , indicating broader commercial adoption compared to the methoxy derivative, which is less documented in the provided evidence.

Biological Activity

1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride is a compound of increasing interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by its molecular formula $C_9H_{12}Cl_2N_2O$ and a molecular weight of approximately 219.11 g/mol. Its structure includes a cyclopropanamine moiety attached to a methoxypyridine group, which enhances its solubility and potential bioactivity. The presence of dihydrochloride indicates that it exists as a salt, further improving its aqueous solubility, making it suitable for biological applications.

Structural Features

Feature	Description
Cyclopropanamine	Contributes to unique biological properties
Methoxypyridine	Enhances interaction with biological targets
Dihydrochloride	Improves solubility and stability

Antimicrobial Activity

Recent studies have demonstrated that 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride exhibits significant antimicrobial activity against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness:

Organism	MIC (µg/mL)
Escherichia coli	40
Staphylococcus aureus	32
Klebsiella pneumoniae	50
Pseudomonas aeruginosa	25

These results suggest that the compound has a broad spectrum of activity comparable to standard antibiotics like ceftriaxone.

The mechanism of action involves the compound's interaction with specific molecular targets such as enzymes or receptors. These interactions can lead to changes in target activity, resulting in various biological effects. Understanding these pathways is crucial for elucidating the compound's pharmacological potential.

Comparative Analysis with Similar Compounds

The biological activity of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride can be compared with other structurally similar compounds:

Compound Name	Structure Features	Biological Activity
1-(3-Pyridyl)cyclopropanamine	Pyridine ring without methoxy group	Antidepressant properties
1-(4-Methoxypyridin-2-yl)cyclopropanamine	Para-methoxy substitution	Potentially similar CNS activity
3-Methoxy-N-methylpyridin-2-amines	N-methyl substitution on pyridine	Antimicrobial properties

The unique combination of functional groups in 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride may confer distinct pharmacological properties not found in other compounds, enhancing its solubility and bioavailability.

Case Studies and Research Findings

Several studies have explored the pharmacological applications of this compound:

• Antimicrobial Efficacy : A study published in a peer-reviewed journal demonstrated that the compound effectively inhibited the growth of multiple bacterial strains, suggesting its potential as an antibiotic agent.
• CNS Activity : Research indicates that compounds with similar structures may exhibit central nervous system (CNS) activity, making this compound a candidate for further investigation in treating mood disorders and other neurological conditions .
• Enzyme Interaction Studies : Binding studies have shown that the compound interacts with specific receptors and enzymes, which could be responsible for its observed biological effects. This aspect is crucial for understanding its therapeutic potential and optimizing its efficacy .